Cas no 220497-75-6 (Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)-)

• Product Name: Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)-
• CAS No: 220497-75-6
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 278426
• PubChem ID: 7168135
• Update Time: 2025-06-15

Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)-
• (3S)-4-methoxy-3-(naphthalen-2-ylmethyl)-4-oxobutanoate
• (S)-2-(2-NAPHTHYLMETHYL)SUCCINIC ACID 1-METHYL ESTER
• (S)-2-(2-NAPHTHYLMETHYL)SUCCINIC ACID-1-METHYL ESTER
• A4742
• 220497-75-6
• (S)-4-methoxy-3-(naphthalen-2-ylmethyl)-4-oxobutanoicacid
• (S)-4-Methoxy-3-(2-naphthylmethyl)-4-oxobutanoic Acid
• AC-26765
• (S)-4-methoxy-3-(naphthalen-2-ylmethyl)-4-oxobutanoic acid
• (3S)-4-methoxy-3-[(naphthalen-2-yl)methyl]-4-oxobutanoic acid
• (3S)-4-methoxy-3-(naphthalen-2-ylmethyl)-4-oxobutanoic acid
• AKOS015901756

• Inchi： 1S/C16H16O4/c1-20-16(19)14(10-15(17)18)9-11-6-7-12-4-2-3-5-13(12)8-11/h2-8,14H,9-10H2,1H3,(H,17,18)/t14-/m0/s1
• InChI Key： VPAQTPOPHRLQNX-AWEZNQCLSA-N
• SMILES： O(C)C([C@H](CC(=O)O)CC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 271.097034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.1858 (rough estimate)
• Melting Point: 65 ºC
• Boiling Point: 375.35°C (rough estimate)
• Flash Point: 170.6°C
• Refractive Index: 1.5447 (estimate)
• PSA: 63.60000
• LogP: 2.64620
• Solubility: Not available

Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)-

Recent Advances in the Study of Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)- (CAS: 220497-75-6)

Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)- (CAS: 220497-75-6) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a promising candidate for drug development.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel asymmetric synthesis method that yields high enantiomeric purity, which is critical for its biological activity. This method involves the use of chiral catalysts and has been optimized to improve yield and reduce production costs, making it more feasible for large-scale pharmaceutical applications.

Pharmacological studies have revealed that Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)- exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo experiments demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into its mechanism of action have uncovered its interaction with specific cellular receptors and signaling pathways. Molecular docking studies indicate that the compound binds selectively to the active sites of certain enzymes involved in inflammation and pain perception. This selectivity may reduce the risk of off-target effects, a common issue with non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory effects, recent research has explored its potential as an anticancer agent. Preliminary studies have shown that the compound induces apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The exact pathways involved are still under investigation, but early results are promising and warrant further preclinical studies.

The safety profile of Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)- has also been a focus of recent research. Toxicity studies in animal models have indicated a favorable safety profile at therapeutic doses, with no significant adverse effects observed. However, long-term studies are needed to fully assess its safety and efficacy in humans.

In conclusion, Butanedioic acid,2-(2-naphthalenylmethyl)-, 1-methyl ester, (2S)- (CAS: 220497-75-6) represents a promising compound with diverse therapeutic potential. Its anti-inflammatory, analgesic, and anticancer properties, combined with its favorable safety profile, make it a strong candidate for further drug development. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetics, and conducting clinical trials to validate its therapeutic benefits.